Cas no 80787-51-5 ([8,14-Diacetyloxy-11-ethyl-5-hydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] 4-methoxybenzoate)

[8,14-Diacetyloxy-11-ethyl-5-hydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] 4-methoxybenzoate structure

80787-51-5 structure

Product Name:[8,14-Diacetyloxy-11-ethyl-5-hydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] 4-methoxybenzoate

CAS No:80787-51-5

Molecular Formula:C₃₇H₅₁NO₁₂

Molecular Weight:701.800352334976

CID:3026236

PubChem ID:137706275

[8,14-Diacetyloxy-11-ethyl-5-hydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] 4-methoxybenzoate Properties

Names and Identifiers

- 3-Acetylyunaconitine
- 3-O-Acetylyunaconitine
- [8,14-Diacetyloxy-11-ethyl-5-hydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,
- 80787-51-5
- [(1S,2R,3R,4R,5S,6S,8R,10R,13R,14R,16S,17S,18R)-8,14-diacetyloxy-11-ethyl-5-hydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] 4-methoxybenzoate
- InChIKey： QXHJUYOYZPRGCF-UHFFFAOYSA-N
- Inchi： 1S/C37H51NO12/c1-9-38-17-34(18-43-4)24(48-19(2)39)14-25(45-6)37-23-15-35(42)26(46-7)16-36(50-20(3)40,28(31(37)38)29(47-8)30(34)37)27(23)32(35)49-33(41)21-10-12-22(44-5)13-11-21/h10-13,23-32,42H,9,14-18H2,1-8H3
- SMILES： O(C(C)=O)C12CC(C3(C(C1C(C3)C13C(CC(C4(COC)CN(CC)C1C2C(C34)OC)OC(C)=O)OC)OC(C1C=CC(=CC=1)OC)=O)O)OC

Computed Properties

Exact Mass: 701.34112606 g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 13
Rotatable Bond Count: 14
Monoisotopic Mass: 701.34112606 g/mol
Heavy Atom Count: 50
Complexity: 1340
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 14
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Topological Polar Surface Area: 149
Molecular Weight: 701.8

Experimental Properties

Color/Form: Powder

[8,14-Diacetyloxy-11-ethyl-5-hydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] 4-methoxybenzoate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
TargetMol Chemicals	TN2919-5 mg	3-Acetylyunaconitine	80787-51-5	98%	5mg	￥ 4,510
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A83750-5 mg	3-Acetylyunaconitine	80787-51-5		5mg	¥6400.0	2021-09-10
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2919-1 mg	3-Acetylyunaconitine	80787-51-5		1mg	￥3235.00	2022-04-26

[8,14-Diacetyloxy-11-ethyl-5-hydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] 4-methoxybenzoate Suppliers

BioBioPha

Audited Supplier

(CAS:80787-51-5)

MR./MRS.:ZHENG JING LI

Phone:18788556290

Email:xp.zheng@mail.biobiopha.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:80787-51-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

[8,14-Diacetyloxy-11-ethyl-5-hydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] 4-methoxybenzoate Related Literature

1. Towards identifying the active sites on RuO2(110) in catalyzing oxygen evolution†

Reshma R. Rao,Manuel J. Kolb,Niels Bendtsen Halck,Anders Filsøe Pedersen,Apurva Mehta,Hoydoo You,Kelsey A. Stoerzinger,Zhenxing Feng,Heine A. Hansen,Hua Zhou,Jan Rossmeisl,Tejs Vegge,Ib Chorkendorff,Ifan E. L. Stephens Energy Environ. Sci., 2017,10, 2626-2637
2. White light emitting silsesquioxane based materials: the importance of a ligand with rigid and directional arms†

Andrea Santiago-Portillo,Esther Carbonell,Luca Fusaro,Vincent Lemaur,Roberto Lazzaroni,Michelangelo Gruttadauria,Francesco Giacalone,Carmela Aprile Mater. Adv., 2022,3, 570-578
3. The structure, conformation, and hypoglycemic activity of a novel heteropolysaccharide from the blackberry fruit

Zu-Man Dou Food Funct., 2021,12, 5451-5464
4. Defect engineering in photocatalysis: formation, chemistry, optoelectronics, and interface studies

Dileep Maarisetty,Saroj Sundar Baral J. Mater. Chem. A, 2020,8, 18560-18604
5. Back cover

J. Mater. Chem. C, 2015,3, 10943-10944
6. An easy preparation of photo-response TiO2@copper wire mesh with quick on/off switchable superwetting for high efficiency oil–water separation†

Xiaohua Jia New J. Chem., 2018,42, 17563-17573
7. First oxazagermete: synthesis, structure and thermal cycloreversion into a germanone

Chem. Commun., 1997, 1553-1554
8. A novel reaction pathway in alkaline hydrolysis of α-nitroisobutyramide

J. Chem. Soc. D, 1969, 404a-404a
9. CnTAB/polystyrene sulfonate mixtures at air–water interfaces: effects of alkyl chain length on surface activity and charging state†

Felix Schulze-Zachau,Björn Braunschweig Phys. Chem. Chem. Phys., 2019,21, 7847-7856
10. Allicin attenuated hepatic ischemia/reperfusion injury in mice by regulating PPARγ-IRAK-M-TLR4 signal pathway

Weiwei Li,Xia Gong,Zizuo Zhao,Lidan Zhang,Hongtao Tie,Jingyuan Wan,Bin Wang Food Funct., 2022,13, 7361-7376

Related Categories

80787-51-5 ([8,14-Diacetyloxy-11-ethyl-5-hydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] 4-methoxybenzoate) Related Products

Recommended suppliers

PRIBOLAB PTE.LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

Hubei Henglvyuan Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.hbhlykj.com/about_en.html

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

https://www.jx-pharm.com/index.html

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.

pengshengyue

Gold Member

Audited Supplier

CN Supplier

Bulk

Nanjing jingzhu bio-technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.jingzhubio.com

Nanjing jingzhu bio-technology Co., Ltd.